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Compound of Interest

Compound Name:
Methyl 3-(1H-pyrazol-3-

YL)benzoate

CAS No.: 168619-00-9

Cat. No.: B2378521

Get Quote

Executive Summary
Methyl 3-(1H-pyrazol-3-yl)benzoate (CAS: 168619-00-9) represents a "privileged scaffold" in

modern medicinal chemistry. With a molecular weight of 202.21 g/mol , it sits squarely within

the "Fragment-Based Drug Discovery" (FBDD) sweet spot (Rule of Three), offering a high-

value starting point for the development of kinase inhibitors and biaryl-based therapeutics.[1]

This guide moves beyond basic catalog data to provide a functional roadmap for researchers. It

details the compound's physicochemical identity, validates a robust synthetic protocol, and

analyzes its utility as a pharmacophore in structure-based drug design (SBDD).[1]

Part 1: Physicochemical Identity & Structural
Logic[1]
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The following data establishes the baseline identity for quality control and stoichiometric

calculations.

Property Value Technical Context

Molecular Formula C₁₁H₁₀N₂O₂

Used for high-resolution mass

spectrometry (HRMS)

confirmation.

Molecular Weight 202.21 g/mol
Ideal for Fragment-Based Drug

Discovery (MW < 300).

CAS Registry Number 168619-00-9
Primary identifier for regulatory

and sourcing queries.

Physical State
Solid (White to off-white

powder)

Typical of planar, aromatic

biaryl esters.[1]

Predicted LogP ~1.4 - 1.9

Indicates good membrane

permeability; suitable for oral

bioavailability optimization.

H-Bond Donors/Acceptors 1 Donor / 3 Acceptors

The pyrazole -NH acts as a

critical donor; ester and

pyrazole N act as acceptors.

Structural Nuance: The Tautomerism Challenge
Researchers must recognize that the pyrazole ring exists in dynamic equilibrium between two

tautomeric forms in solution.[1] While the IUPAC name specifies the 3-yl isomer, the proton

shifts rapidly between nitrogen atoms.[1]

Implication for NMR: In

-DMSO, the pyrazole N-H signal may appear broadened or averaged.

Implication for Docking: When modeling this ligand into a protein pocket (e.g., a kinase hinge

region), both tautomers must be generated to ensure the hydrogen bond donor/acceptor

pattern matches the protein's requirements.[1]
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Part 2: Synthetic Pathways & Optimization
Expertise & Experience: While Suzuki-Miyaura coupling is a standard approach for biaryls, the

Enaminone Cyclization Route is often preferred for this specific scaffold due to lower raw

material costs and the avoidance of unstable pyrazole-boronic acids.[1]

Primary Protocol: The Enaminone Cyclization Route
This pathway constructs the pyrazole ring directly on the benzoate scaffold.[1]

Step 1: Enaminone Formation

Reagents: Methyl 3-acetylbenzoate +

-Dimethylformamide dimethyl acetal (DMF-DMA).[1]

Conditions: Reflux (neat or in Toluene), 4–6 hours.[1]

Mechanism: Condensation of the acetyl group with DMF-DMA yields the

-dimethylaminovinyl ketone intermediate.

Step 2: Pyrazole Ring Closure

Reagents: Intermediate + Hydrazine Hydrate (

).[1]

Conditions: Ethanol, Reflux, 2–3 hours.[1]

Mechanism: Hydrazine attacks the

-carbon of the enaminone, followed by intramolecular cyclization and elimination of
dimethylamine.[1]

Visualized Workflow (DOT Diagram)
The following diagram illustrates the logical flow of the synthesis and the alternative Suzuki

coupling route.
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Caption: Comparative synthetic logic. The solid path (Enaminone route) is generally more

atom-economical for the unsubstituted pyrazole, while the dotted path (Suzuki) is reserved for

complex substituted variants.[1]

Part 3: Analytical Characterization
Trustworthiness: A synthesized compound is only as good as its validation. The following

signals are the "fingerprint" of the correct structure.

Proton NMR ( H-NMR) Expectation
Solvent: DMSO-

(Recommended for solubility and OH/NH visibility).[1][2]
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Chemical Shift (

)
Multiplicity Integration Assignment

13.0 - 13.5 Broad Singlet 1H

Pyrazole -NH. (May

be invisible if

exchanging with

water).[1]

8.3 - 8.4 Singlet (t) 1H

Benzoate C2-H

(Between ester and

pyrazole).[1]

8.0 - 8.1 Multiplet 2H
Benzoate C4-H and

C6-H.

7.8 Doublet 1H

Pyrazole C5-H.

(Characteristic

heteroaromatic

signal).[1]

7.5 - 7.6 Triplet 1H Benzoate C5-H.

6.8 Doublet 1H

Pyrazole C4-H.

(Upfield relative to C5

due to electron

density).[1]

3.9 Singlet 3H
Methoxy (-OCH₃)

ester group.

Mass Spectrometry
Ionization Mode: ESI+ (Electrospray Ionization, Positive mode).[1]

Parent Ion

: 203.22 m/z.[1]

Key Fragment: Loss of methoxy group (
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, -31 Da) or loss of the ester moiety is common in collision-induced dissociation (CID).[1]

Part 4: Medicinal Chemistry Applications[1][3][4]
The "Kinase Hinge" Pharmacophore
Methyl 3-(1H-pyrazol-3-yl)benzoate is a classic biaryl scaffold. In kinase inhibitor design, the

pyrazole moiety is frequently used to bind to the ATP-binding site (hinge region).[1]

Mechanism: The pyrazole nitrogen (acceptor) and the NH (donor) form a bidentate hydrogen

bond network with the backbone carbonyl and amide NH of the kinase hinge residues.[1]

Vector: The benzoate ester group points towards the solvent-exposed region or the

"gatekeeper" residue, providing a handle for further chemical elaboration (e.g., hydrolysis to

acid, then amide coupling to solubilizing groups).[1]

Fragment-Based Drug Discovery (FBDD)
This molecule is an ideal "fragment" due to its high Ligand Efficiency (LE) potential.[1]

Low MW (202): Allows room for growing the molecule to increase affinity without violating

Lipinski's Rule of 5.[1]

Rigidity: The direct aryl-aryl bond limits conformational entropy loss upon binding.

Kinase Hinge Interaction

Methyl 3-(1H-pyrazol-3-yl)benzoate

Pyrazole -NH
(H-Bond Donor)

Pyrazole -N=
(H-Bond Acceptor)

Ester Group
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Protein Backbone C=O

Interaction
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Interaction

Solvent/Allosteric Pocket

Optimization
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Caption: Pharmacophore map showing the bidentate binding mode typical of pyrazole-based

kinase inhibitors.

Part 5: Handling & Stability[1]
Storage: Store at 2–8°C in a tightly sealed container. Protect from moisture, as the ester can

hydrolyze to the carboxylic acid over extended periods in humid conditions.[1]

Solubility:

High: DMSO, DMF, Methanol, Ethyl Acetate.[1]

Low: Water, Hexane.[1]

Protocol Tip: For biological assays, prepare a 10 mM stock in DMSO.[1] Avoid freeze-thaw

cycles to prevent precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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